Cas no 1060816-70-7 (6-Chloro-2-fluoro-8-methyl-9H-purine)

• Product Name: 6-Chloro-2-fluoro-8-methyl-9H-purine
• CAS No: 1060816-70-7
• MF: C₆H₄ClFN₄
• MW: 186.574162483215
• CID: 2624161
• PubChem ID: 72212342
• Update Time: 2025-04-21

6-Chloro-2-fluoro-8-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• AB68390
• 1060816-70-7
• 6-CHLORO-2-FLUORO-8-METHYL-9H-PURINE
• 6-Chloro-2-fluoro-8-methyl-9H-purine

• Inchi： 1S/C6H4ClFN4/c1-2-9-3-4(7)11-6(8)12-5(3)10-2/h1H3,(H,9,10,11,12)
• InChI Key： OZIWTUHXNSLARL-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)F)N=C(C)N2

Computed Properties

• Exact Mass: 186.0108520Da
• Monoisotopic Mass: 186.0108520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.5Ų